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Compound Name: RB-Opd
Cat. No.: B8199017
Get Quote

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing RB-Opd, a fluorescent
probe for the detection of nitric oxide (NO), in cultured mammalian cells. This document
outlines the mechanism of action, detailed experimental protocols, data interpretation, and
troubleshooting.

Introduction

Nitric oxide (NO) is a critical signaling molecule involved in a myriad of physiological and
pathological processes, including vasodilation, neurotransmission, and the immune response.
Its transient nature and low physiological concentrations make direct measurement
challenging. RB-Opd is a cell-permeable, non-fluorescent probe that selectively reacts with
nitric oxide in the presence of oxygen to yield a highly fluorescent triazole derivative. This "turn-
on" fluorescence provides a sensitive and specific method for imaging and quantifying NO
production in living cells.

Mechanism of Action
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RB-Opd belongs to the o-phenylenediamine class of fluorescent probes. The underlying
principle of detection is the chemical reaction between the o-phenylenediamine moiety of RB-
Opd and an intermediate species formed from the auto-oxidation of nitric oxide, dinitrogen
trioxide (N203). This reaction results in the formation of a stable and highly fluorescent triazole
product. The fluorescence intensity is directly proportional to the amount of nitric oxide
produced by the cells.
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1. Seed and culture cells to
desired confluency (e.g., 70-80%).

2. Treat cells with experimental
compounds (inducers/inhibitors of NO).

:

3. Load cells with RB-Opd working solution
(1-10 uM in imaging buffer).

4. Incubate for 30-60 minutes at 37°C,
protected from light.

5. Wash cells 2-3 times with warm
imaging buffer to remove excess probe.

:

6. Image cells using fluorescence microscopy
(e.g., EXXEm ~495/515 nm).

:

(7. Quantify fluorescence intensity)
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» To cite this document: BenchChem. [Application Notes and Protocols for RB-Opd in Cultured
Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199017/docs#application-notes-and-protocols-for-
rb-opd-in-cultured-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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